Cas no 2229380-64-5 (tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate
• CAS No: 2229380-64-5
• MF: C₁₅H₂₂N₄O₂
• MW: 290.360783100128
• CID: 5599851
• PubChem ID: 165648482
• Update Time: 2025-05-24

tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886566
• 2229380-64-5
• tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate

• Inchi： 1S/C15H22N4O2/c1-15(2,3)21-14(20)18-11(9-16)8-12-10-17-13-6-4-5-7-19(12)13/h4-7,10-11H,8-9,16H2,1-3H3,(H,18,20)
• InChI Key： WPXRNFMSBLDBKK-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CN=C2C=CC=CN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.17427596g/mol
• Monoisotopic Mass: 290.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.6Ų

Additional information on tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate

Introduction to tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate (CAS No. 2229380-64-5)

tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2229380-64-5, represents a novel molecular scaffold with potential applications in drug discovery and development. The structural features of this molecule, particularly its imidazo[1,2-a]pyridine core and the presence of functional groups such as amino and carbamate moieties, make it a subject of intense interest for researchers exploring novel therapeutic interventions.

The imidazo[1,2-a]pyridine moiety is a heterocyclic aromatic system that has been extensively studied for its biological activity. This structural motif is known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of this scaffold into tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate suggests that the compound may possess similar or enhanced biological activities, making it a promising candidate for further investigation.

The carbamate functional group in the molecule contributes to its overall reactivity and potential interactions with biological targets. Carbamates are well-known for their ability to form stable bonds with various biomolecules, including enzymes and receptors. This property makes them valuable in the design of drugs that require precise targeting and binding affinity. In the context of tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate, the carbamate group may play a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate with greater accuracy. These computational tools have been instrumental in identifying potential binding sites on biological targets and optimizing the compound's structure for improved efficacy. The integration of machine learning algorithms has further enhanced the ability to predict drug-like properties, such as solubility, permeability, and metabolic stability.

In addition to computational studies, experimental approaches have also been instrumental in elucidating the biological significance of tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate. High-throughput screening (HTS) techniques have been employed to rapidly assess the compound's activity against a diverse array of biological targets. These screens have identified several hits that exhibit promising pharmacological profiles, warranting further investigation.

The synthesis of tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex imidazo[1,2-a]pyridine core. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing large quantities of the compound for preclinical studies.

The potential therapeutic applications of tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan-2-yl)carbamate are vast. Given its structural similarity to known bioactive molecules, this compound may serve as a lead structure for developing new drugs targeting various diseases. For instance, its imidazo[1,2-a]pyridine moiety suggests potential activity against infectious diseases caused by viruses such as HIV and hepatitis C. Additionally, the carbamate group may contribute to its efficacy in treating inflammatory disorders by modulating key signaling pathways involved in inflammation.

Preclinical studies are currently underway to evaluate the safety and efficacy of tert-butyl N-(1-amino-3-{imidazo[1,2-a]pyridin-3-yl}propan - 2 - yl)carbamate in animal models. These studies aim to provide critical insights into its pharmacokinetic behavior, toxicity profile, and potential therapeutic benefits. The results from these preclinical trials will be instrumental in determining whether this compound progresses to human clinical trials.

The development of tert-butyl N-(1-amino - 3 - {imidazo [ 1 , 2 - a ] py ridin - 3 - yl } pro pan - 2 - yl ) car bam ate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from chemistry, biology, pharmacology, and computational science has been crucial in advancing our understanding of this compound's potential therapeutic applications. Such collaborative efforts are essential for translating laboratory discoveries into tangible medical benefits.

Looking ahead, the future prospects for tert-butyl N-(1-amino - 3 - {imidazo [ 1 , 2 - a ] py ridin - 3 - yl } pro pan - 2 - yl ) car bam ate appear promising. Ongoing research efforts are focused on optimizing its chemical structure to enhance its biological activity while minimizing potential side effects. Additionally, exploring novel delivery systems and formulation strategies may further improve its therapeutic efficacy.

In conclusion,tert-butyl N-(1-amino - 3 - {imidazo [ 1 , 2 - a ] py ridin - 3 - yl } pro pan - 2 - yl ) car bam ate (CAS No. 2229380 -64 -5) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at treating various diseases. With continued research and development,tert-butyl N-(1-amino - 3 - {imidazo [ 1 , 2 - a ] py ridin - 3 - yl } pro pan - 2 - yl ) car bam ate holds promise as a future therapeutic agent that could benefit patients worldwide.